Cas no 189208-35-3 (Ethyl 4-bromo-2,5-dimethylbenzoate)

• Product Name: Ethyl 4-bromo-2,5-dimethylbenzoate
• CAS No: 189208-35-3
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• MDL: MFCD18905463
• CID: 4764231
• PubChem ID: 22118385
• Update Time: 2026-02-26

Ethyl 4-bromo-2,5-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2,5-dimethylbenzoate
• ethyl-4-bromo-2,5-dimethylbenzoate
• CS-0194046
• MFCD18905463
• E91738
• 189208-35-3
• KECJPYHIIQFNBA-UHFFFAOYSA-N
• SCHEMBL8137124
• Benzoic acid, 4-bromo-2,5-dimethyl-, ethyl ester

• MDL： MFCD18905463
• Inchi： 1S/C11H13BrO2/c1-4-14-11(13)9-5-8(3)10(12)6-7(9)2/h5-6H,4H2,1-3H3
• InChI Key： KECJPYHIIQFNBA-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C(=O)OCC)C=C1C

Computed Properties

• Exact Mass: 256.00989g/mol
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 4-bromo-2,5-dimethylbenzoate

Ethyl 4-bromo-2,5-dimethylbenzoate (CAS No. 189208-35-3): A Comprehensive Overview

Ethyl 4-bromo-2,5-dimethylbenzoate (CAS No. 189208-35-3) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention due to its potential applications in various chemical syntheses and biological studies. The presence of both bromine and ester functional groups makes it a versatile intermediate in the development of more complex molecules.

The molecular formula of Ethyl 4-bromo-2,5-dimethylbenzoate is C₁₀H₁₁BrO₂, reflecting its composition of carbon, hydrogen, bromine, and oxygen atoms. The structural arrangement of these atoms imparts specific chemical properties that are exploited in synthetic chemistry. The bromine atom at the para position relative to the ester group enhances its reactivity, making it a valuable building block for further functionalization.

In recent years, there has been a growing interest in the applications of Ethyl 4-bromo-2,5-dimethylbenzoate in pharmaceutical research. Its structural motif is reminiscent of many bioactive compounds, suggesting potential roles in drug discovery and development. Specifically, researchers have explored its utility as a precursor in the synthesis of heterocyclic compounds, which are known for their diverse pharmacological activities.

One of the most compelling aspects of Ethyl 4-bromo-2,5-dimethylbenzoate is its role in constructing complex molecular frameworks. The ester group can undergo various transformations, including hydrolysis, reduction, and coupling reactions, while the bromine atom serves as a handle for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing carbon-carbon bonds, which are essential for creating more intricate molecular architectures.

The compound has also been investigated for its potential applications in materials science. Its ability to participate in polymerization reactions and form coordination complexes with metal ions makes it a candidate for developing novel materials with tailored properties. For instance, its interaction with transition metals could lead to the creation of catalysts or luminescent materials.

The synthesis of Ethyl 4-bromo-2,5-dimethylbenzoate typically involves the bromination of dimethylbenzoic acid followed by esterification. This approach leverages well-established synthetic protocols and ensures high yields and purity. The availability of reliable synthetic routes has facilitated its widespread use in both academic and industrial settings.

In academic research, Ethyl 4-bromo-2,5-dimethylbenzoate has been employed in studies aimed at understanding reaction mechanisms and developing new synthetic methodologies. Its reactivity profile provides an excellent platform for investigating electronic effects and steric influences on chemical transformations. Such studies contribute to the broader understanding of organic chemistry principles and can inform the design of more efficient synthetic strategies.

The pharmaceutical industry has also recognized the value of Ethyl 4-bromo-2,5-dimethylbenzoate as an intermediate. Researchers have incorporated it into libraries of compounds for high-throughput screening (HTS) to identify novel bioactive molecules. Its structural features are often retained in lead compounds that exhibit promising pharmacological activity against various diseases.

The safety profile of Ethyl 4-bromo-2,5-dimethylbenzoate is another critical consideration. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. Storage conditions should be controlled to prevent degradation or unwanted side reactions.

The future prospects for Ethyl 4-bromo-2,5-dimethylbenzoate appear promising as advancements continue to be made in synthetic chemistry and drug discovery. Its unique structural features make it a valuable tool for researchers seeking to develop innovative chemical solutions. As methodologies evolve, new applications for this compound are likely to emerge, further solidifying its importance in both academic and industrial research.